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Compound of Interest

Compound Name: 2-Aminobenzanilide

Cat. No.: B1266236 Get Quote

Essential Safety and Handling Guide for 2-
Aminobenzanilide
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 2-Aminobenzanilide in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling 2-Aminobenzanilide. The following table summarizes the required PPE.
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PPE Category Item Specification

Eye Protection
Safety glasses with side-

shields or goggles

Must comply with European

standard EN 166 or equivalent.

[1]

Hand Protection Protective gloves

Chemical impermeable gloves

are required. Inspect gloves

before use and refer to the

manufacturer's permeability

and breakthrough time

information.[1][2]

Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][3]

Respiratory Protection Respirator

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary,

especially in case of

inadequate ventilation or dust

formation.[3] A self-contained

breathing apparatus may be

necessary for firefighting.[2][3]

Hazard Identification and Safety Precautions
2-Aminobenzanilide is classified with the following hazards. Adherence to precautionary

statements is crucial for safe handling.
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Hazard Class GHS Hazard Statement Precautionary Statements

Skin Irritation (Category 2)
H315: Causes skin irritation.[4]

[5]

P264: Wash skin thoroughly

after handling.[4][5] P280:

Wear protective gloves/eye

protection/face protection.[4][5]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[4][5] P332 + P313: If

skin irritation occurs: Get

medical advice/attention.[4][5]

P362: Take off contaminated

clothing and wash before

reuse.[4]

Serious Eye Damage

(Category 1) / Eye Irritation

(Category 2)

H318: Causes serious eye

damage.[4] / H319: Causes

serious eye irritation.[5]

P280: Wear protective

gloves/eye protection/face

protection.[4][5] P305 + P351

+ P338 + P310: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER/doctor.[4] P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[5]

Signal Word: Warning[5][6] or Danger[4]

Quantitative Safety Data
The following table summarizes available quantitative safety data for 2-Aminobenzanilide.

Occupational exposure limits have not been established by region-specific regulatory bodies.[1]
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Data Point Value Source

LD50 (intraperitoneal, mouse) 1 g/kg (1000 mg/kg)

Journal of Medicinal

Chemistry. Vol. 14, Pg. 963,

1971.[7]

Melting Point 132 - 135 °C [8]

Boiling Point 309.6 °C at 760 mmHg [9]

Density 1.244 g/cm³ [9]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical to maintain the integrity of 2-
Aminobenzanilide and the safety of laboratory personnel.

Handling Protocol
Ventilation: Always handle 2-Aminobenzanilide in a well-ventilated place.[2] The use of

local exhaust ventilation is recommended.[5]

Avoid Dust Formation: Take measures to prevent the formation of dust and aerosols.[2]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn as

specified in the table above.

Avoid Contact: Avoid contact with skin and eyes.[2][3]

Hygiene: Wash hands and face thoroughly after handling.[5] Do not eat, drink, or smoke in

the handling area.[1]

Spill Management: In case of a spill, avoid dust formation.[2] Vacuum or sweep up the

material and place it into a suitable, closed container for disposal.[1][3] Evacuate personnel

to a safe area and keep people away from and upwind of the spill.[2]

Storage Protocol
Container: Store in a tightly closed container.[3]
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Location: Keep in a dry, cool, and well-ventilated place.[1] Storage at room temperature or

below 15°C in cool and dark conditions is recommended to maintain structural integrity.[9]

Incompatibilities: Avoid storage with strong oxidizing agents, acids, acetic anhydride, and

acid chlorides.[3]

Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage.

[2]

Disposal Plan
The disposal of 2-Aminobenzanilide and its contaminated packaging must be conducted in a

manner that ensures environmental safety and regulatory compliance.

Waste Chemical Disposal
Licensed Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2]

Specialized Waste Management: For comprehensive management of disposal, including

packaging, transport, and final treatment, contracting a specialized chemical waste

management company is a recommended option.

Prohibited Disposal: Do not discharge to sewer systems.[2]

Contaminated Packaging Disposal
Rinsing: Containers can be triple-rinsed (or equivalent).[2]

Recycling/Reconditioning: After proper rinsing, the containers can be offered for recycling or

reconditioning.[2]

Alternative Disposal: Alternatively, the packaging may be disposed of through a licensed

chemical destruction plant.[2]

Experimental Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of 2-
Aminobenzanilide, from initial preparation to final disposal.

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in Well-Ventilated Area

Proceed to Handling

Weigh and Handle Chemical
(Avoid Dust Formation)

Store in Tightly Closed Container

Store Unused Chemical

Segregate Chemical Waste

Dispose of Waste

Decontaminate Work Area

Remove and Clean PPE

Dispose via Licensed Facility

Dispose of Contaminated PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Aminobenzanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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